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Compound of Interest

Compound Name:
2-(5-Mercaptotetrazole-1-

yl)ethanol

Cat. No.: B113457 Get Quote

CAS Number: 56610-81-2

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-(5-Mercaptotetrazole-1-
yl)ethanol, a heterocyclic organic compound of interest in pharmaceutical synthesis and

materials science. It covers the compound's physicochemical properties, synthesis protocols,

known applications, and potential biological significance, presented in a format tailored for a

scientific audience.

Physicochemical and Computed Properties
2-(5-Mercaptotetrazole-1-yl)ethanol, also known as 1-(2-Hydroxyethyl)-1H-tetrazole-5-thiol, is

a white to off-white solid at room temperature.[1][2] Its structure features a tetrazole ring

substituted with a hydroxyethyl group at the N1 position and a thiol group at the C5 position.

The presence of these functional groups makes it a versatile intermediate in organic synthesis.

[3]

Quantitative data for the compound are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₃H₆N₄OS [1][4]

Molecular Weight 146.17 g/mol [1][4]

Appearance
White to Off-White

Solid/Crystalline Powder
[1][2][5]

Melting Point 132-139 °C [1][2]

Boiling Point (Predicted) 221.4 ± 42.0 °C [1][3]

Density (Predicted) 1.76 ± 0.1 g/cm³ [1][3]

pKa (Predicted) 14.20 ± 0.10 [1]

XLogP3 (Computed) -0.6 [4]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[1]

Storage Temperature
2-8°C, under inert gas

(Nitrogen or Argon)
[1][5]

Synthesis and Experimental Protocols
The synthesis of 2-(5-Mercaptotetrazole-1-yl)ethanol can be achieved through several

routes. A common strategy involves the cyclization of a precursor molecule, followed by

deprotection if necessary.

This protocol is adapted from a known procedure for the synthesis of 1-(2-hydroxyethyl)-1H-

tetrazole-5-thiol.[6] It involves the acid-catalyzed removal of a tert-butyl ether protecting group

from a precursor.

Materials:

1-(2-t-butoxyethyl)-1H-tetrazole-5-thiol

Aluminum chloride (AlCl₃)
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Anisole

Dichloromethane (DCM)

3N Hydrochloric acid (HCl)

Ethyl acetate

5% Sodium hydroxide (NaOH) aqueous solution

Procedure:

Cool a solution of aluminum chloride (0.2 g) in anisole (1 ml) to 0°C.

Add a solution of 1-(2-t-butoxyethyl)-1H-tetrazole-5-thiol (0.202 g) in dichloromethane (2 ml)

to the cooled mixture.

Stir the reaction mixture at room temperature for 3 hours.

Pour the reaction mixture into a separation funnel containing 3N hydrochloric acid (10 ml)

and ethyl acetate (20 ml).

Shake the funnel and separate the organic layer.

Extract the organic layer with an aqueous 5% sodium hydroxide solution.

Acidify the aqueous extract with hydrochloric acid.

Extract the acidified aqueous layer again with ethyl acetate.

Concentrate the final organic extract under reduced pressure to yield the product, 1-(2-

hydroxyethyl)-1H-tetrazole-5-thiol.[6]

The product can be further purified by recrystallization.

The logical flow of this experimental process is visualized below.
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Caption: Workflow for the synthesis of 2-(5-Mercaptotetrazole-1-yl)ethanol.
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Applications and Areas of Research
This compound serves as a key building block and intermediate in several fields.

Pharmaceutical Synthesis: It is used as an intermediate in the preparation of the beta-lactam

antibiotic Flomoxef and is also one of its metabolites.[1][7] The tetrazole ring is a well-known

bioisostere for the carboxylic acid group, a feature often exploited in drug design to improve

metabolic stability and pharmacokinetic properties.[8][9][10]

Medicinal Chemistry: Derivatives of tetrazole have shown a vast range of biological activities,

including antiviral, anticancer, anti-inflammatory, and antibacterial actions.[11][12]

Specifically, 2-(5-Mercaptotetrazole-1-yl)ethanol has been noted for its potential vitamin K-

dependent glutamylcarboxylase inhibitory activity.[1][7]

Coordination Chemistry: The thiol group and nitrogen atoms of the tetrazole ring are

excellent coordinating sites for metal ions. The compound has been used as a ligand (Hhmt)

to synthesize two-dimensional copper(I) coordination polymers, demonstrating its utility in

creating novel metal-organic structures.[13]

Materials Science: Tetrazole derivatives are investigated for use in materials such as rocket

propellants and gas generators due to their high nitrogen content and energetic properties.

[8] They have also been explored as corrosion inhibitors.[5]

Biological Significance and Potential Pathways
While specific signaling pathway interactions for this compound are not extensively

documented, its known biological activities provide a basis for hypothetical mechanisms of

action. Its role as a vitamin K-dependent glutamylcarboxylase inhibitor is particularly

noteworthy for drug development professionals.

Vitamin K-dependent gamma-glutamyl carboxylase is a crucial enzyme in the blood

coagulation cascade, responsible for the post-translational modification of glutamate (Glu)

residues to gamma-carboxyglutamate (Gla) on clotting factor precursors. Inhibition of this

enzyme can lead to an anticoagulant effect. The diagram below illustrates the logical

relationship of this inhibition.
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Inhibition of Gamma-Glutamyl Carboxylase
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Caption: Hypothetical inhibition of the vitamin K-dependent carboxylation cycle.

Safety and Handling
2-(5-Mercaptotetrazole-1-yl)ethanol is classified as an irritant.[1] Users should consult the full

Safety Data Sheet (SDS) before handling.

Hazard Codes: F (Flammable), Xn (Harmful), Xi (Irritant), T (Toxic).[1][5]

Risk Statements: R11 (Highly flammable), R20/21/22 (Harmful by inhalation, in contact with

skin and if swallowed), R36/37/38 (Irritating to eyes, respiratory system and skin).[1][5]

Safety Statements: S26 (In case of contact with eyes, rinse immediately with plenty of water

and seek medical advice), S36/37/39 (Wear suitable protective clothing, gloves and eye/face

protection), S45 (In case of accident or if you feel unwell, seek medical advice immediately).

[5]

This guide consolidates available technical information on 2-(5-Mercaptotetrazole-1-
yl)ethanol to support ongoing research and development efforts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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